Cas no 1501463-18-8 ((4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone)

• Product Name: (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone
• CAS No: 1501463-18-8
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 4827680
• Update Time: 2025-10-28

(4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone

• Inchi： 1S/C17H20N4O2/c1-23-14-5-2-4-13(12-14)17(22)21-10-8-20(9-11-21)16-15(18)6-3-7-19-16/h2-7,12H,8-11,18H2,1H3
• InChI Key： NLRZWHDKUCZUIG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 1.5
• Topological Polar Surface Area: 71.7

Additional information on (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone

Professional Introduction to (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone and Its CAS No. 1501463-18-8

The compound identified by the CAS number 1501463-18-8 and the product name (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

In the realm of pharmaceutical innovation, the synthesis and characterization of novel heterocyclic compounds play a pivotal role in the discovery of new therapeutic agents. The molecular structure of (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone incorporates key pharmacophoric elements that are highly relevant to modern drug design. Specifically, the presence of a piperazine ring linked to an aminopyridine moiety, combined with a methoxy-substituted phenyl group, contributes to its diverse biological activities.

Recent studies have highlighted the importance of such multifunctional scaffolds in the development of small-molecule drugs. The piperazine moiety, known for its ability to interact with biological targets such as enzymes and receptors, enhances the compound's potential as a pharmacological agent. Furthermore, the aminopyridine component is recognized for its role in modulating various cellular processes, making it a valuable component in medicinal chemistry.

The methoxyphenyl group adds another layer of complexity to the compound's structure, influencing its solubility, bioavailability, and metabolic stability. These characteristics are critical factors that determine the compound's efficacy and safety profile in therapeutic applications. The combination of these structural elements makes (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone a promising candidate for further investigation in drug discovery.

Current research in the field of medicinal chemistry has demonstrated that derivatives of this compound class exhibit a wide range of biological activities. For instance, studies have shown that certain analogs exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. This suggests that (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone may have therapeutic potential in conditions such as arthritis and other inflammatory disorders.

Additionally, the compound's interaction with biological targets has been explored through computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential side effects. Understanding these interactions is crucial for optimizing the compound's pharmacological properties and ensuring its safety for clinical use.

The synthesis of (4-(3-Aminopyridin-2-yl)piperazin-1-yl)(3-methoxyphenyl)methanone involves sophisticated organic chemistry techniques that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. These synthetic approaches are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, the compound identified by CAS number 1501463-18-8 represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the development of new therapeutic agents. Continued research into this compound and its derivatives will likely yield further insights into its applications in medicine and drug discovery.